Cas no 154380-63-9 (2-Ethyl-7-phenyl-1H-indene)

• Product Name: 2-Ethyl-7-phenyl-1H-indene
• CAS No: 154380-63-9
• MF: C₁₇H₁₆
• MW: 220.308944702148
• CID: 1039699
• PubChem ID: 18415163
• Update Time: 2025-07-15

2-Ethyl-7-phenyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-7-phenyl-1H-indene
• 154380-63-9
• 2-ethyl-7-phenylindene
• DTXSID30593571
• DB-338421
• WJTHSRTZOOWAEG-UHFFFAOYSA-N
• 1H-Indene, 2-ethyl-7-phenyl-
• AKOS016007111

• MDL： MFCD22493413
• Inchi： 1S/C17H16/c1-2-13-11-15-9-6-10-16(17(15)12-13)14-7-4-3-5-8-14/h3-11H,2,12H2,1H3
• InChI Key： WJTHSRTZOOWAEG-UHFFFAOYSA-N
• SMILES： C12C(=CC=CC=1C=C(CC)C2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.12528
• Monoisotopic Mass: 220.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
• PSA: 0

Additional information on 2-Ethyl-7-phenyl-1H-indene

Introduction to 2-Ethyl-7-phenyl-1H-indene (CAS No. 154380-63-9)

2-Ethyl-7-phenyl-1H-indene, identified by its Chemical Abstracts Service (CAS) number 154380-63-9, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the indene family, characterized by a benzene ring fused with a cyclopentadiene ring, and its molecular structure incorporates ethyl and phenyl substituents, which contribute to its distinct chemical behavior and potential applications.

The synthesis of 2-Ethyl-7-phenyl-1H-indene typically involves multi-step organic reactions, often starting from readily available precursors such as ethyl benzene and cyclopentadiene derivatives. The introduction of the ethyl group at the 2-position and the phenyl group at the 7-position enhances the compound's solubility in organic solvents and influences its electronic properties, making it a versatile building block for further chemical modifications.

In recent years, 2-Ethyl-7-phenyl-1H-indene has been explored for its potential in pharmaceutical applications. Its indene core structure is known to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of aromatic rings in its molecular framework allows for interactions with biological targets, making it a promising candidate for drug discovery. Researchers have been particularly interested in modifying its structure to develop novel therapeutic agents that could address unmet medical needs.

One of the most compelling aspects of 2-Ethyl-7-phenyl-1H-indene is its role as a precursor in the synthesis of more complex molecules. For instance, it can be functionalized at different positions to introduce additional pharmacophores or to enhance specific biological activities. The phenyl group, in particular, offers a rich scaffold for further chemical derivatization, enabling the creation of diverse analogs with tailored properties.

The chemical reactivity of 2-Ethyl-7-phenyl-1H-indene makes it an attractive intermediate in organic synthesis. It can undergo various reactions such as electrophilic aromatic substitution, nucleophilic addition, and cross-coupling reactions, which are fundamental to constructing complex molecular architectures. These synthetic capabilities have opened up new avenues for developing advanced materials and functional compounds.

Recent studies have also highlighted the potential of 2-Ethyl-7-phenyl-1H-indene in the field of materials science. Its unique electronic properties make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light in the visible spectrum has been exploited to create efficient light-emitting materials that could revolutionize display technologies.

The structural features of 2-Ethyl-7-phenyl-1H-indene contribute to its stability under various conditions, which is crucial for both pharmaceutical and material applications. Its resistance to degradation ensures that it can maintain its desired properties over time, making it a reliable component in long-term formulations and devices.

From a research perspective, 2-Ethyl-7-phenyl-1H-indene continues to be a subject of intense investigation due to its multifaceted potential. Ongoing studies aim to uncover new synthetic pathways that could improve its production efficiency and explore novel derivatives with enhanced functionalities. The integration of computational chemistry techniques has also accelerated the discovery process by allowing researchers to predict the behavior of this compound under different conditions.

The pharmaceutical industry has taken note of these advancements and is actively exploring 2-Ethyl-7-phenyl-1H-indene as a lead compound for drug development. Its structural motifs are being incorporated into new molecular entities (NMEs) designed to interact with specific biological targets. The phenethylindane scaffold derived from this compound has shown promise in preclinical studies for treating neurological disorders, highlighting its therapeutic potential.

In conclusion,2-Ethyl-7-phenyl-H-indene (CAS No. 15438063–9) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in both pharmaceuticals and advanced materials. As research continues to uncover new possibilities for this molecule,2-Ethyl–7–phenyI–lH–indene is poised to play an increasingly important role in addressing challenges in medicine and technology.